Cas no 670266-68-9 (methyl 4-(2,5-diethylbenzenesulfonamido)benzoate)

• Product Name: methyl 4-(2,5-diethylbenzenesulfonamido)benzoate
• CAS No: 670266-68-9
• MF: C₁₈H₂₁NO₄S
• MW: 347.428643941879
• CID: 6284300
• PubChem ID: 962548
• Update Time: 2025-05-20

methyl 4-(2,5-diethylbenzenesulfonamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2,5-diethylbenzenesulfonamido)benzoate
• methyl 4-{[(2,5-diethylphenyl)sulfonyl]amino}benzoate
• methyl 4-(2,5-diethylphenylsulfonamido)benzoate
• 670266-68-9
• AQ-390/42425692
• Oprea1_424668
• AKOS016403156
• F1565-0095
• methyl 4-[(2,5-diethylphenyl)sulfonylamino]benzoate

• Inchi： 1S/C18H21NO4S/c1-4-13-6-7-14(5-2)17(12-13)24(21,22)19-16-10-8-15(9-11-16)18(20)23-3/h6-12,19H,4-5H2,1-3H3
• InChI Key： VQZBXXRDHYHNPK-UHFFFAOYSA-N
• SMILES： S(C1C=C(CC)C=CC=1CC)(NC1C=CC(C(=O)OC)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 347.11912932g/mol
• Monoisotopic Mass: 347.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 80.8Ų

Additional information on methyl 4-(2,5-diethylbenzenesulfonamido)benzoate

Professional Introduction to Methyl 4-(2,5-diethylbenzenesulfonamido)benzoate (CAS No. 670266-68-9)

Methyl 4-(2,5-diethylbenzenesulfonamido)benzoate, with the chemical formula C₁₆H₁₇NO₄S, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The presence of ethyl groups at the 2 and 5 positions of the benzene ring and the benzoate moiety at the 4-position contributes to its unique structural and functional properties.

The CAS number 670266-68-9 serves as a unique identifier for this compound, ensuring precise referencing in scientific literature and industrial applications. The synthesis and characterization of this compound have been subjects of extensive study, particularly in the context of developing novel pharmaceutical agents. The methyl 4-(2,5-diethylbenzenesulfonamido)benzoate structure is particularly intriguing due to its potential as a precursor or intermediate in the synthesis of more complex molecules with enhanced biological activity.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their roles in antimicrobial, anti-inflammatory, and anticancer applications. The sulfonamido group in Methyl 4-(2,5-diethylbenzenesulfonamido)benzoate is known to enhance binding affinity to biological targets, making it a valuable scaffold for drug design. The diethyl substitution at the para position further modulates the electronic properties of the benzene ring, influencing its reactivity and interaction with biological systems.

One of the most compelling aspects of Methyl 4-(2,5-diethylbenzenesulfonamido)benzoate is its potential as a lead compound in medicinal chemistry. Researchers have been exploring its derivatives to identify more potent and selective therapeutic agents. For instance, modifications at the benzoate moiety have been shown to alter pharmacokinetic properties, while alterations in the sulfonamido group can enhance target specificity. These findings highlight the importance of structural optimization in developing next-generation pharmaceuticals.

The benzoate group in this compound not only contributes to its molecular weight but also influences its solubility and metabolic stability. These properties are critical factors in drug development, as they determine how well a compound can be absorbed, distributed, metabolized, and excreted by the body. Recent studies have demonstrated that benzoate derivatives can exhibit improved bioavailability when compared to their non-benzoate counterparts. This has opened up new avenues for designing drugs with enhanced therapeutic efficacy.

Another area of interest is the role of Methyl 4-(2,5-diethylbenzenesulfonamido)benzoate in computational chemistry and molecular modeling. Advanced computational techniques have enabled researchers to predict the binding interactions between this compound and various biological targets with high accuracy. These insights have been invaluable in guiding experimental design and optimizing drug candidates for clinical trials. The integration of computational methods with traditional wet-lab approaches has significantly accelerated the drug discovery process.

The sulfonamido group is particularly noteworthy due to its ability to form hydrogen bonds with polar residues in proteins. This interaction mode has been exploited in designing sulfonamide-based drugs that target enzymes and receptors involved in various diseases. For example, sulfonamides have shown promise in inhibiting carbonic anhydrase enzymes, which play a crucial role in conditions like glaucoma and altitude sickness. The structural features of Methyl 4-(2,5-diethylbenzenesulfonamido)benzoate make it a versatile scaffold for developing such targeted therapies.

In conclusion, Methyl 4-(2,5-diethylbenzenesulfonamido)benzoate (CAS No. 670266-68-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in the discovery of novel therapeutic agents that address unmet medical needs.